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Compound of Interest

Compound Name: Risdiplam-hydroxylate-d3

Cat. No.: B12375673

Technical Guide: Risdiplam-hydroxylate-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Risdiplam-hydroxylate-d3, a deuterated
metabolite of Risdiplam. The information is tailored for professionals in research and drug

development, offering key data, experimental methodologies, and a visualization of its parent
compound's mechanism of action.

Core Data Presentation

While a specific CAS number for Risdiplam-hydroxylate-d3 is not publicly available, the
following table summarizes the key quantitative data for the compound and its parent molecule,

Risdiplam.
Compound CAS Number Molecular Weight ( g/mol )
Risdiplam 1825352-65-5[1] 401.47[1]
Risdiplam-hydroxylate-d3 Not Available 420.48[2]

Experimental Protocols

The following is a representative experimental protocol for the quantification of Risdiplam and
its metabolites in biological matrices, based on established methodologies.[3][4]
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Objective: To quantify the concentration of Risdiplam and its major metabolites (including
hydroxylated forms) in plasma samples using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Materials:

Risdiplam and Risdiplam-hydroxylate-d3 analytical standards

¢ Internal Standard (e.g., a stable isotope-labeled version of Risdiplam)

e Human plasma (or other relevant biological matrix)

o Acetonitrile (ACN), HPLC grade

e Formic acid (FA), LC-MS grade

e Water, LC-MS grade

» Protein precipitation plates or tubes

o Reversed-phase C18 HPLC column

o Atandem mass spectrometer equipped with an electrospray ionization (ESI) source
Procedure:

o Sample Preparation (Protein Precipitation):

1. To 50 pL of plasma sample, add 150 pL of internal standard solution (in ACN).
2. Vortex mix for 1 minute to ensure thorough mixing and protein precipitation.
3. Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

4. Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS
analysis.

e LC-MS/MS Analysis:
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o Liquid Chromatography:
» Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 um).
= Mobile Phase A: 0.1% Formic acid in water.
» Mobile Phase B: 0.1% Formic acid in acetonitrile.

» Gradient: A suitable gradient to separate the analytes from matrix components (e.g., 5-
95% B over 5 minutes).

» Flow Rate: 0.4 mL/min.
= [njection Volume: 5 pL.
o Mass Spectrometry:
» |onization Mode: Positive Electrospray lonization (ESI+).
» Detection Mode: Multiple Reaction Monitoring (MRM).

» MRM Transitions: Specific precursor-to-product ion transitions for Risdiplam,
Risdiplam-hydroxylate-d3, and the internal standard need to be optimized.

o Data Analysis:

o Quantify the analytes by calculating the peak area ratio of the analyte to the internal
standard.

o Generate a calibration curve using known concentrations of the analytical standards to
determine the concentration of the analytes in the unknown samples.

Signaling Pathway and Mechanism of Action

Risdiplam is a splicing modifier for the Survival of Motor Neuron 2 (SMN2) pre-mRNA.[5] It acts
by binding to specific sites on the SMN2 pre-mRNA, which helps to include exon 7 in the final
MRNA transcript. This leads to the production of a full-length, functional SMN protein, which is
deficient in individuals with Spinal Muscular Atrophy (SMA).
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Below is a diagram illustrating the mechanism of action of Risdiplam.
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Caption: Mechanism of action of Risdiplam on SMN2 pre-mRNA splicing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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